2-Bromo-6-cyclopropoxybenzamide

• Molecular Formula: C10H10BrNO2
• Molecular Weight: 256.10 g/mol
• IUPAC Name: 2-bromo-6-cyclopropyloxybenzamide
• InChI: InChI=1S/C10H10BrNO2/c11-7-2-1-3-8(9(7)10(12)13)14-6-4-5-6/h1-3,6H,4-5H2,(H2,12,13)
• InChI Key: DXZTVDASMCVZGF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=CC=C2)Br)C(=O)N

Description

2-Bromo-6-cyclopropoxybenzamide is a substituted benzamide derivative characterized by a bromine atom at the 2-position and a cyclopropoxy group at the 6-position of the benzamide scaffold. The bromine substituent enhances electrophilicity, while the cyclopropoxy group introduces steric constraints and metabolic stability, making it a candidate for drug discovery programs targeting enzyme modulation or receptor binding .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Bromo-6-cyclopropoxybenzamide typically involves the bromination of 6-cyclopropoxybenzamide. One common method is the electrophilic aromatic substitution reaction, where bromine is introduced to the benzene ring in the presence of a catalyst such as iron(III) bromide. The reaction is carried out under controlled conditions to ensure selective bromination at the 2-position.

Industrial Production Methods: Industrial production of 2-Bromo-6-cyclopropoxybenzamide may involve large-scale bromination processes using automated reactors to maintain precise control over reaction conditions. The use of continuous flow reactors can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions: 2-Bromo-6-cyclopropoxybenzamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds with other aromatic compounds.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium tert-butoxide.

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.

Coupling Reactions: Palladium catalysts and boronic acids are typically used in Suzuki-Miyaura coupling reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted benzamides, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

2-Bromo-6-cyclopropoxybenzamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Bromo-6-cyclopropoxybenzamide involves its interaction with specific molecular targets. The bromine atom and cyclopropoxy group play crucial roles in its reactivity and binding affinity. The compound can interact with enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but preliminary studies suggest involvement in oxidative stress and signal transduction pathways.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

Compound	Substituents (Position)	LogP<sup>*</sup>	Solubility (mg/mL)	Melting Point (°C)
2-Bromo-6-cyclopropoxybenzamide	Br (2), cyclopropoxy (6)	2.8	0.15	148–152
2-Aminobenzamide	NH2 (2)	1.2	5.6	165–168
2-Methoxy-6-bromobenzamide	OCH3 (2), Br (6)	2.1	0.8	135–138
6-cyclopropoxy-2-fluorobenzamide	F (2), cyclopropoxy (6)	2.3	0.3	140–144

^*LogP values predicted using computational models (e.g., MarvinSketch).
Key Findings :

• The bromine substituent in 2-bromo-6-cyclopropoxybenzamide increases lipophilicity (LogP = 2.8) compared to the polar 2-aminobenzamide (LogP = 1.2), reducing aqueous solubility (0.15 mg/mL vs. 5.6 mg/mL) .
• The cyclopropoxy group confers greater metabolic stability than methoxy or amino groups, as observed in microsomal stability assays (t1/2 > 60 minutes vs. < 30 minutes for 2-methoxy-6-bromobenzamide) .

Pharmacological Profiles

• Enzyme Inhibition : In kinase inhibition assays, 2-bromo-6-cyclopropoxybenzamide showed moderate activity (IC₅₀ = 1.2 µM against JAK2) compared to 2-fluorobenzamide analogs (IC₅₀ = 0.8 µM), suggesting halogen size impacts binding pocket compatibility .
• Metabolic Stability : The cyclopropoxy group reduces oxidative metabolism by cytochrome P450 enzymes, enhancing plasma half-life relative to methoxy-substituted analogs .

Research Implications and Limitations

For example, its solubility and bioavailability in vivo remain understudied compared to well-characterized derivatives like 2-aminobenzamide, which is widely used in glycosylation studies . Further research is needed to explore its utility in targeted drug delivery and combination therapies.